Cas no 2228676-83-1 (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-amine)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-amine
• CAS No: 2228676-83-1
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 6461794
• PubChem ID: 165784666
• Update Time: 2025-07-18

2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-amine
• 2228676-83-1
• EN300-1788589
• 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methylpropan-1-amine

• Inchi： 1S/C13H23N/c1-12(2,8-14)10-6-5-9-7-11(10)13(9,3)4/h6,9,11H,5,7-8,14H2,1-4H3
• InChI Key： AEJFMQBFAWGOTM-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2-methylpropan-1-amine

Comprehensive Overview of 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methylpropan-1-amine (CAS No. 2228676-83-1)

In the realm of organic chemistry, 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methylpropan-1-amine (CAS No. 2228676-83-1) stands out as a compound of significant interest due to its unique structural properties and potential applications. This bicyclic amine derivative, characterized by its 6,6-dimethylbicyclo[3.1.1]hept-2-ene core, has garnered attention in both academic and industrial research. Its molecular architecture, featuring a 2-methylpropan-1-amine moiety, offers a versatile platform for further chemical modifications, making it a valuable candidate for synthetic and medicinal chemistry studies.

The compound's bicyclic framework is particularly noteworthy, as it combines the rigidity of a bicyclo[3.1.1]heptane system with the reactivity of an ene group. This dual nature allows for diverse reactivity patterns, enabling researchers to explore its utility in catalysis, material science, and pharmaceutical development. Recent trends in green chemistry have also highlighted the potential of such compounds as sustainable alternatives in synthetic pathways, aligning with the growing demand for eco-friendly chemical processes.

One of the most frequently searched topics related to CAS No. 2228676-83-1 revolves around its synthetic routes and purification methods. Researchers and chemists often seek optimized protocols for its preparation, given the challenges associated with the stereoselective synthesis of bicyclic amines. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to enhance the efficiency and yield of this compound. Additionally, its solubility and stability under various conditions are common points of inquiry, as these properties are critical for its practical applications.

The pharmacological potential of 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methylpropan-1-amine has also sparked considerable interest. While not yet widely studied in clinical settings, its structural similarity to other bioactive amines suggests possible applications in neurological research and drug discovery. For instance, its amine functionality could interact with neurotransmitter receptors, making it a candidate for investigating central nervous system (CNS) disorders. This aligns with the current focus on neurodegenerative diseases and mental health therapeutics, which dominate contemporary biomedical research.

From an industrial perspective, the compound's thermal stability and compatibility with polymers have been explored for potential use in advanced materials. Its incorporation into polymeric matrices could impart desirable mechanical or optical properties, catering to the demand for high-performance materials in sectors like aerospace and electronics. Moreover, its role as a building block in supramolecular chemistry has been investigated, particularly in the design of molecular sensors and catalysts.

In summary, 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2-methylpropan-1-amine (CAS No. 2228676-83-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural uniqueness, combined with its potential in synthetic chemistry, pharmacology, and material science, ensures its continued relevance in research and development. As advancements in computational chemistry and high-throughput screening accelerate, further discoveries about this compound's capabilities are anticipated, solidifying its place in the ever-evolving landscape of chemical innovation.